Cas no 1363381-40-1 (4-chloro-5-methanesulfonyl-7H-pyrrolo[2,3-d]pyrimidine)

4-Chloro-5-methanesulfonyl-7H-pyrrolo[2,3-d]pyrimidine is a heterocyclic compound featuring a pyrrolo[2,3-d]pyrimidine core substituted with a chloro group at the 4-position and a methanesulfonyl group at the 5-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The chloro group facilitates nucleophilic substitution reactions, while the methanesulfonyl moiety enhances electrophilic properties, enabling diverse synthetic applications. Its rigid fused-ring system contributes to stability and potential bioactivity, particularly in kinase inhibitor development. The compound’s high purity and well-defined reactivity profile make it advantageous for targeted synthesis in drug discovery and agrochemical research.
4-chloro-5-methanesulfonyl-7H-pyrrolo[2,3-d]pyrimidine structure
1363381-40-1 structure
Product Name:4-chloro-5-methanesulfonyl-7H-pyrrolo[2,3-d]pyrimidine
CAS No:1363381-40-1
MF:C7H6ClN3O2S
MW:231.659438610077
MDL:MFCD22415205
CID:4456900
PubChem ID:72207309
Update Time:2025-06-07

4-chloro-5-methanesulfonyl-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-5-(methylsulfonyl)-7H-pyrrolo[2,3-d]pyrimidine
    • 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-(methylsulfonyl)-
    • 4-Chloro-5-(Methylsulfony...
    • 4-chloro-5-methanesulfonyl-7H-pyrrolo[2,3-d]pyrimidine
    • AS-34622
    • CS-0050910
    • 1363381-40-1
    • PB14010
    • AKOS025290010
    • 4-chloro-5-methylsulfonyl-7H-pyrrolo[2,3-d]pyrimidine
    • MDL: MFCD22415205
    • Inchi: 1S/C7H6ClN3O2S/c1-14(12,13)4-2-9-7-5(4)6(8)10-3-11-7/h2-3H,1H3,(H,9,10,11)
    • InChI Key: NYNPBYKQGURQND-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC=N1)NC=C2S(C)(=O)=O

Computed Properties

  • Exact Mass: 230.9869253g/mol
  • Monoisotopic Mass: 230.9869253g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 84.1Ų

4-chloro-5-methanesulfonyl-7H-pyrrolo[2,3-d]pyrimidine Pricemore >>

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